4-(Trifluoroacetyl)piperidine hydrochloride
Overview
Description
4-(Trifluoroacetyl)piperidine hydrochloride is a chemical compound with multiple applications in scientific research and industry. It is used as a reactant for the synthesis of photoreactive probes that differentiate the binding sites of noncompetitive GABA receptor antagonists .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . For instance, Gharpure et al. described piperidine synthesis through the intramolecular 6-endo-dig reductive hydroamination/cyclization cascade of alkynes .Molecular Structure Analysis
The molecular weight of 4-(Trifluoroacetyl)piperidine hydrochloride is 217.62 . Its IUPAC name is 2,2,2-trifluoro-1-(4-piperidinyl)ethanone hydrochloride . The InChI code is 1S/C7H10F3NO.ClH/c8-7(9,10)6(12)5-1-3-11-4-2-5;/h5,11H,1-4H2;1H .Chemical Reactions Analysis
Piperidines are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
4-(Trifluoroacetyl)piperidine hydrochloride is a solid at ambient temperature .Scientific Research Applications
Pharmacology
4-(Trifluoroacetyl)piperidine hydrochloride: plays a significant role in pharmacology, particularly in the synthesis of piperidine derivatives which are crucial in drug design . Piperidine structures are found in more than twenty classes of pharmaceuticals, including alkaloids . The compound’s derivatives have been explored for their potential in the discovery and biological evaluation of new drugs, especially those containing the piperidine moiety .
Material Science
In material science, 4-(Trifluoroacetyl)piperidine hydrochloride is utilized for its properties that contribute to the development of new materials . Its chemical structure allows for the creation of compounds with specific characteristics, which can be applied in various material science innovations.
Chemical Synthesis
This compound is a valuable reactant in chemical synthesis, where it is used to create complex molecules through various reactions . Its trifluoroacetyl group is particularly reactive, making it a versatile starting material for synthesizing a wide range of chemical products.
Analytical Chemistry
In analytical chemistry, 4-(Trifluoroacetyl)piperidine hydrochloride is used as a standard or reagent in chromatographic methods . Its well-defined properties allow for accurate and precise measurements, which are essential for the analysis of complex chemical samples.
Life Science Research
The compound finds applications in life science research, where it is used in the synthesis of photoreactive probes and other molecules that are crucial for understanding biological processes . These applications are vital for advancing our knowledge in fields such as biochemistry and molecular biology.
Chromatography
4-(Trifluoroacetyl)piperidine hydrochloride: is also relevant in chromatography, a technique widely used for separating mixtures in the lab. It can serve as a component in the mobile phase or as a derivatization agent to enhance the detection of certain analytes .
Safety And Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives . This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines .
properties
IUPAC Name |
2,2,2-trifluoro-1-piperidin-4-ylethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F3NO.ClH/c8-7(9,10)6(12)5-1-3-11-4-2-5;/h5,11H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAKJJXHURHQPRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoroacetyl)piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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